Cas no 147395-10-6 (Phakellistatin 1 (9CI))

• Product Name: Phakellistatin 1 (9CI)
• CAS No: 147395-10-6
• MF: C₄₅H₆₁N₇O₈
• MW: 828.007951498032
• CID: 175760
• PubChem ID: 197558
• Update Time: 2025-04-19

Phakellistatin 1 (9CI) Chemical and Physical Properties

Names and Identifiers

• Phakellistatin 1 (9CI)
• Phakellistatin 1
• cyclo(L-isoleucylprolyl-L-isoleucyl-L-phenylalanyl-L-prolyl-D-tyrosyl-L-prolyl)
• Cyclo(pro-ile-pro-ile-phe-pro-tyr)
• Cyclo(prolyl-isoleucyl-prolyl-isoleucyl-phenylalanyl-prolyl-tyrosyl)
• Cycloamanide B, 3-L-isoleucine-5-L-proline-6-L-tyrosine-
• (3S,6S,12S,15S,21S,24S)-21-benzyl-3,24-bis[(2S)-butan-2-yl]-12-[(4-hydroxyphenyl)methyl]-1,4,10,13,19,22,25-heptazatetracyclo[25.3.0.06,10.015,19]triacontane-2,5,11,14,20,23,26-heptone
• 147395-10-6

• Inchi： 1S/C45H61N7O8/c1-5-27(3)37-42(57)47-33(25-29-13-8-7-9-14-29)44(59)50-22-10-15-34(50)39(54)46-32(26-30-18-20-31(53)21-19-30)43(58)51-23-11-16-35(51)41(56)49-38(28(4)6-2)45(60)52-24-12-17-36(52)40(55)48-37/h7-9,13-14,18-21,27-28,32-38,53H,5-6,10-12,15-17,22-26H2,1-4H3,(H,46,54)(H,47,57)(H,48,55)(H,49,56)/t27-,28-,32-,33-,34-,35-,36?,37-,38-/m0/s1
• InChI Key： QKAAFOFCOXIVQV-GWHVZCMOSA-N
• SMILES： O=C1[C@H]([C@@H](C)CC)NC([C@@H]2CCCN2C([C@H](CC2C=CC(=CC=2)O)NC([C@@H]2CCCN2C([C@H](CC2C=CC=CC=2)NC([C@H]([C@@H](C)CC)NC(C2CCCN21)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 827.458
• Monoisotopic Mass: 827.458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 60
• Rotatable Bond Count: 8
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198Ų
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 4.6

Experimental Properties

• Density: 1.3
• Boiling Point: 1147.5°Cat760mmHg
• Flash Point: 647.8°C
• Refractive Index: 1.623

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides